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Ro 14-9578: Compound Overview

Ro 14-9578 is recognized in research as a tricyclic quinolone analog with antibacterial properties [1] [2]. The

table below summarizes its key characteristics:

Property Description

IUPAC Name Information not available in search results

Category Tricyclic quinolone / Antibacterial agent [1] [2]

Molecular Weight 299.28 g/mol [1] [2]

Molecular Formula C₁₆H₁₃NO₅ [1] [2]

CAS Number 100891-41-6 [1] [2]

Mechanism of
Action

Inhibits DNA biosynthesis (IC₅₀ = 117 μM) and DNA supercoiling (IC₅₀ = 66.8 μM)
in Escherichia coli [1]

Biological Activity Exhibits inhibitory effects against various Gram-negative bacteria and
Staphylococcus aureus [1]

Primary
Application

For research use only. Not for human consumption [1] [2].
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Information Limitations and Guidance

The search results do not contain specific experimental protocols, common problems, or FAQs related to

working with Ro 14-9578. To build the technical support content you need, I suggest the following

approaches:

Consult Specialized Databases: Search for the compound on dedicated bioinformatics and
chemical databases such as PubChem, ChEMBL, or BindingDB, which often contain richer

bioactivity data and links to scientific literature [3].
Retrieve Primary Literature: Use the CAS Number (100891-41-6) to search scientific databases like

PubMed or Google Scholar for the original research articles that first synthesized and evaluated this
compound. These will be your most reliable source for detailed methodologies.

Review Related Antibiotics: The broader literature on the chemical synthesis of antibiotics,
particularly quinolones, may provide useful analogies for handling, solubility, and stability, even if it

doesn't mention Ro 14-9578 specifically [4].

Suggested Experimental Workflow

While exact protocols are unavailable, the diagram below outlines a general ligand-based target

identification workflow, which is relevant to investigating a compound like Ro 14-9578 [3]. This can serve

as a starting point for planning your experiments.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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